Cas no 23121-14-4 (4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 23121-14-4
• MF: C₁₂H₉ClN₄
• MW: 244.679660558701
• CID: 1413177
• PubChem ID: 11032125
• Update Time: 2025-10-29

4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-6-methyl-1-phenyl-
• 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• EN300-45013
• F9995-0290
• SCHEMBL6287500
• CS-0249741
• CCG-320401
• MYSCWILCMCCGFB-UHFFFAOYSA-N
• 4-CHLORO-6-METHYL-1-PHENYLPYRAZOLO[3,4-D]PYRIMIDINE
• 23121-14-4
• Z382820180
• 4-chloro-6-methyl-1-phenyl-pyrazolo-[3,4-d]pyrimidine
• DB-153993
• AKOS000269774

• Inchi： 1S/C12H9ClN4/c1-8-15-11(13)10-7-14-17(12(10)16-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： MYSCWILCMCCGFB-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C3C=CC=CC=3)C2=NC(C)=N1

Computed Properties

• Exact Mass: 244.05177
• Monoisotopic Mass: 244.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Additional information on 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

4-Chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 23121-14-4): A Versatile Heterocyclic Compound with Broad Applications

4-Chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 23121-14-4) is a highly valuable heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[3,4-d]pyrimidine derivative exhibits a unique molecular structure, combining a chloro-substituted pyrimidine ring with a phenyl group, making it a versatile intermediate for various synthetic applications.

The compound's molecular formula is C₁₂H₉ClN₄, with a molecular weight of 244.68 g/mol. Its structural features include a chloro group at the 4-position and a methyl group at the 6-position, which contribute to its reactivity and potential as a building block for more complex molecules. Researchers have explored its utility in developing kinase inhibitors, particularly in the context of cancer research, where pyrazolo[3,4-d]pyrimidine derivatives have shown promise as therapeutic agents.

In recent years, the demand for 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has increased due to its role in medicinal chemistry. Scientists frequently search for "pyrazolo[3,4-d]pyrimidine synthesis" or "CAS 23121-14-4 applications" to understand its potential in drug discovery. The compound's ability to serve as a precursor for ATP-competitive inhibitors has made it particularly relevant in the development of targeted therapies for various diseases.

Beyond pharmaceuticals, this compound has found applications in material science. Its heterocyclic core structure makes it suitable for designing organic electronic materials, where researchers investigate its potential in light-emitting diodes (OLEDs) and photovoltaic devices. The chloro and methyl substituents offer opportunities for further functionalization, allowing chemists to tailor its properties for specific applications.

The synthesis of 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine typically involves multi-step reactions starting from readily available precursors. Common methods include the condensation of 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile with appropriate reagents to form the pyrimidine ring, followed by chlorination at the 4-position. Researchers often optimize these procedures to improve yield and purity, addressing common challenges in heterocyclic compound synthesis.

Quality control for CAS 23121-14-4 involves rigorous analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are standard methods for characterizing this compound. These analyses ensure the material meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can significantly impact biological activity.

Storage and handling of 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical.

The market for pyrazolo[3,4-d]pyrimidine derivatives continues to expand, driven by ongoing research in medicinal chemistry. Pharmaceutical companies increasingly seek novel small molecule inhibitors, and compounds like 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine serve as valuable starting points for drug development programs. This trend aligns with the growing interest in personalized medicine and targeted therapies.

Environmental considerations for CAS 23121-14-4 are becoming increasingly important. Researchers are investigating greener synthesis routes and more sustainable purification methods for this and related compounds. The principles of green chemistry are being applied to reduce waste and improve the overall environmental profile of pharmaceutical intermediates.

Future research directions for 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine may explore its potential in emerging therapeutic areas. With increasing interest in protein degradation technologies like PROTACs, the compound's ability to serve as a warhead or linker component is being evaluated. Additionally, its application in covalent inhibitor design represents another promising avenue for investigation.

For researchers sourcing 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine, it's essential to work with reputable suppliers who can provide comprehensive analytical data and documentation. The compound is typically available in research quantities, with custom synthesis options for larger-scale requirements. Proper characterization and purity verification are crucial, especially for biological studies where compound quality directly impacts experimental outcomes.

In conclusion, 4-chloro-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 23121-14-4) represents an important building block in modern chemical research. Its versatility in medicinal chemistry applications, combined with its potential in material science, ensures continued interest from both academic and industrial researchers. As synthetic methodologies advance and new therapeutic targets emerge, this compound will likely maintain its position as a valuable tool in drug discovery and development.